Cas no 887567-08-0 (2-{2-4-(trifluoromethyl)phenylphenyl}acetic acid)

• Product Name: 2-{2-4-(trifluoromethyl)phenylphenyl}acetic acid
• CAS No: 887567-08-0
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD33023696
• CID: 4296097
• PubChem ID: 11708926
• Update Time: 2025-04-24

2-{2-4-(trifluoromethyl)phenylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-acetic acid, 4'-(trifluoromethyl)-
• 2-{2-4-(trifluoromethyl)phenylphenyl}acetic acid
• 887567-08-0
• 2-{2-[4-(Trifluoromethyl)phenyl]phenyl}acetic acid
• 2-[2-[4-(trifluoromethyl)phenyl]phenyl]acetic Acid
• A1-34397
• SCHEMBL3729702
• OMGXXNRFFQAVNI-UHFFFAOYSA-N
• 2-(4'-(Trifluoromethyl)-[1,1'-biphenyl]-2-yl)acetic acid
• EN300-1958680

• MDL： MFCD33023696
• Inchi： 1S/C15H11F3O2/c16-15(17,18)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-14(19)20/h1-8H,9H2,(H,19,20)
• InChI Key： OMGXXNRFFQAVNI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)=CC=CC=C1CC(O)=O

Computed Properties

• Exact Mass: 280.07111408Da
• Monoisotopic Mass: 280.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives